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Compound of Interest

Compound Name:
3-Bromo-6-methoxyquinolin-8-

amine

CAS No.: 86544-43-6

Cat. No.: B8757440

Get Quote

CAS: 86544-43-6 | Molecular Formula: C₁₀H₉BrN₂O
Introduction: The Pharmacophore & Its Utility
3-Bromo-6-methoxyquinolin-8-amine is a specialized heterocyclic building block belonging to

the 8-aminoquinoline class. This scaffold is historically significant in medicinal chemistry,

serving as the core pharmacophore for antimalarial drugs like Primaquine and Tafenoquine.

For drug development professionals, this molecule represents a "divergent intermediate." The

C3-bromo position offers a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig), while the C8-amine allows for amide coupling or reductive amination to

generate diverse libraries. However, its structural homology to Primaquine necessitates a

rigorous understanding of its specific toxicological liabilities—specifically methemoglobinemia.

This guide synthesizes standard Safety Data Sheet (SDS) parameters with field-proven

handling protocols to ensure both safety and experimental success.
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Part 1: Chemical Identity & Physiochemical
Properties
Expert Insight: The presence of the 8-amino group renders this compound susceptible to air

oxidation, turning from a pale solid to a dark brown tar if stored improperly. The 3-bromo

substituent deactivates the ring slightly but remains a prime site for metal-halogen exchange.

Property Data Note

CAS Number 86544-43-6 Verified Identifier

IUPAC Name
3-Bromo-6-methoxyquinolin-8-

amine

Molecular Weight 253.09 g/mol

Appearance Off-white to yellow/brown solid Darkens upon oxidation

Solubility DMSO, DMF, DCM, Methanol Poor solubility in water

pKa (Predicted)
~4.5 (Quinoline N), ~3.0

(Aniline N)
Less basic than alkyl amines

LogP (Predicted) 2.3 - 2.8 Lipophilic

Storage
2-8°C, Inert Atmosphere

(Argon)
Light Sensitive

Part 2: Hazard Identification & Toxicology (GHS
Standards)
Critical Safety Alert: While standard SDSs list generic irritant warnings, the 8-aminoquinoline

core carries a specific risk of hematological toxicity.

GHS Classification[4][5]
Acute Toxicity (Oral): Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)[1]
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Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Expert Toxicological Analysis: The "Primaquine
Liability"
Standard automated SDSs often miss the class-specific toxicity of 8-aminoquinolines.

Methemoglobinemia: Metabolites of 8-aminoquinolines can oxidize hemoglobin (Fe²⁺) to

methemoglobin (Fe³⁺), which cannot carry oxygen. This is particularly dangerous in

individuals with G6PD deficiency.

Sensitization: Quinoline amines are potential skin sensitizers.

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3] Remove

contact lenses if present and easy to do.[1][2][3]

Part 3: Safe Handling, Storage, & Stability
The primary cause of experimental failure with this compound is oxidative degradation prior to

use.

Handling Workflow
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Figure 1: Handling workflow to prevent oxidative degradation (browning).

Storage Protocol
Atmosphere: Store under Argon or Nitrogen. The amine is electron-rich and prone to N-

oxidation.

Temperature: Refrigerate (2-8°C).

Light: Amber vials are mandatory. UV light accelerates halogen radical formation at the C3-

bromo position.

Part 4: Synthesis & Quality Control
For researchers needing to validate the material or synthesize it de novo.

Synthesis Route (Reductive Approach)
The most reliable route to the 8-amine is the reduction of the corresponding nitro compound.

Precursor: 3-Bromo-6-methoxy-8-nitroquinoline.

Reagent: Iron powder (Fe) in Acetic Acid (AcOH) or Stannous Chloride (SnCl₂).

Why not H₂/Pd? Catalytic hydrogenation poses a high risk of de-bromination at the C3

position. Chemical reduction (Fe/AcOH) is chemoselective for the nitro group.

Quality Control: HPLC Method
A self-validating analytical method to ensure purity before biological testing.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.
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Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine bonds).

Expected Retention: The amine will elute earlier than the nitro precursor due to the polarity of

the -NH₂ group.

Crude Material
(3-Br-6-OMe-8-NH2)

Dissolve in MeCN:H2O (1:1)
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Reprocess
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Figure 2: Quality Control Decision Tree.

Part 5: Emergency Response
First Aid

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Monitor for signs of

cyanosis (blue lips) indicating methemoglobinemia.

Skin Contact: Wash with soap and water.[1] Do not use ethanol (increases absorption).
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Eye Contact: Rinse immediately with plenty of water for 15 minutes.[1][4]

Spill Cleanup
PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Neutralization: Absorb with inert material (vermiculite/sand).

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber

(due to Nitrogen and Bromine content).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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